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Compound of Interest

Compound Name: 1-Methyllysergol-d3
Cat. No.: B15622593
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and
methodologies associated with the certified reference material 1-Methyllysergol-d3. The
information presented herein is essential for ensuring the accuracy and reliability of research
and development activities involving this compound.

Quantitative Data Summary

The following tables summarize the key quantitative data for 1-Methyllysergol-d3, providing a
clear and concise overview of its identity, purity, and physical characteristics.

Table 1: Identification and Physical Properties
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Parameter Specification

((6aR,9R)-4,7-Dimethyl-4,6,6a,7,8,9-

Chemical Name hexahydroindolo[4,3-fg]quinolin-9-yl)methanol-
d3

Molecular Formula Ci1sH19D3N20

Molecular Weight 287.42 g/mol

CAS Number 5572-96-3 (Unlabelled)[1]

Appearance White to off-white solid

Solubility Soluble in Methanol, DMSO

Table 2: Purity and Isotopic Abundance

Analysis Method Result
Chemical Purity (HPLC) HPLC-UV 99.8%
Isotopic Purity (Mass Spec) LC-MS 99.5 atom % D
Deuterium Incorporation
1H NMR & 2H NMR >99%
(NMR)
Residual Solvents GC-HS <0.1%
Water Content (Karl Fischer) Coulometric Titration 0.05%

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols
are fundamental to verifying the quality and integrity of 1-Methyllysergol-d3.

High-Performance Liquid Chromatography (HPLC) for
Chemical Purity

Objective: To determine the chemical purity of 1-Methyllysergol-d3 by separating it from any
non-deuterated and other related impurities.
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Instrumentation:

HPLC system with UV detector

Column: C18 reversed-phase column (e.g., Zorbax Eclipse XDB-C18)[2]

Mobile Phase A: 0.1% Ammonium Acetate in Water

Mobile Phase B: Acetonitrile

Detector Wavelength: 280 nm
Procedure:

o Standard Preparation: A stock solution of 1-Methyllysergol-d3 is prepared in methanol at a
concentration of 1 mg/mL. Working standards are prepared by diluting the stock solution with
the mobile phase.

o Sample Preparation: The sample is accurately weighed and dissolved in the mobile phase to
a final concentration of approximately 0.5 mg/mL.

o Chromatographic Conditions: A gradient elution is employed, starting with 95% Mobile Phase
A and transitioning to 95% Mobile Phase B over 20 minutes. The flow rate is maintained at
1.0 mL/min.[2]

e Analysis: The sample is injected into the HPLC system, and the chromatogram is recorded.
The peak area of 1-Methyllysergol-d3 is compared to the total area of all peaks to calculate
the percentage purity.

Mass Spectrometry (MS) for Isotopic Purity

Objective: To confirm the molecular weight and determine the isotopic purity of 1-
Methyllysergol-d3.

Instrumentation:

e Liquid Chromatography-Mass Spectrometry (LC-MS) system with an electrospray ionization
(ESI) source.
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Procedure:

Sample Preparation: A dilute solution of the sample (approximately 10 pg/mL) is prepared in
a suitable solvent (e.g., 50:50 acetonitrile:water).

Infusion: The sample solution is directly infused into the mass spectrometer.

Mass Spectral Acquisition: The mass spectrum is acquired in positive ion mode, scanning a
mass range that includes the expected molecular weights of the deuterated and non-
deuterated compound.

Data Analysis: The relative intensities of the ion peaks corresponding to 1-Methyllysergol-
d3 and its non-deuterated counterpart are used to calculate the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Deuterium Incorporation

Objective: To confirm the position and extent of deuterium incorporation in the 1-

Methyllysergol-d3 molecule.[3]

Instrumentation:

NMR Spectrometer (400 MHz or higher)

Procedure:

Sample Preparation: Approximately 5-10 mg of the sample is dissolved in a suitable
deuterated solvent (e.g., DMSO-ds).

IH NMR Acquisition: A standard proton NMR spectrum is acquired. The absence or
significant reduction of the signal corresponding to the methyl protons confirms successful
deuterium substitution.[3]

2H NMR Acquisition: A deuterium NMR spectrum is acquired. A distinct signal in the region
corresponding to the methyl group provides direct evidence of deuterium incorporation.[4]
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o Data Analysis: The integration of the residual proton signal in the *H NMR spectrum, relative
to a non-deuterated internal standard or a non-deuterated portion of the molecule, is used to
guantify the level of deuterium incorporation.[3]

Visualized Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate key experimental
workflows and logical relationships in the analysis of 1-Methyllysergol-d3.
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Chromatographic Analysis Data Processing & Results
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Caption: Workflow for HPLC Purity Determination.
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Caption: Decision logic for isotopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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